N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H15F3N4O2/c1-13-27-19-18(9-4-10-26-19)21(31)29(13)17-8-3-7-16(12-17)28-20(30)14-5-2-6-15(11-14)22(23,24)25/h2-12H,1H3,(H,28,30)
• InChI Key: ZZNLZZVHTBFCSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1C3=CC=CC(=C3)NC(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C22H15F3N4O2
• Molecular Weight: 424.4 g/mol

Description

N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H15F3N4O2 and its molecular weight is 424.383. The purity is usually 95%.
BenchChem offers high-quality N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis of Related Compounds

Research in the field of medicinal chemistry has led to the discovery and synthesis of compounds with significant biological activities. For instance, the design and synthesis of compounds like MGCD0103, an orally active histone deacetylase inhibitor, highlight the process of developing potential anticancer drugs. MGCD0103 selectively inhibits certain HDACs, showcasing the therapeutic potential of carefully designed molecular structures in treating cancer (Nancy Z. Zhou et al., 2008).

Applications in Drug Metabolism and Pharmacokinetics Studies

The metabolism of antineoplastic tyrosine kinase inhibitors in patients, such as the study on Flumatinib, underscores the importance of understanding how drugs are processed in the human body. These studies reveal the main metabolic pathways, which are crucial for optimizing drug efficacy and safety (Aishen Gong et al., 2010).

Development of Electron Transporting Materials

In the realm of materials science, the synthesis of compounds with specific electronic properties for use in organic light-emitting devices (OLEDs) has been explored. This includes the development of materials with high electron mobility and triplet energy levels, demonstrating the broader application of complex organic compounds in creating advanced electronic devices (Xiaojun Yin et al., 2016).

Discovery of Inhibitors for Gene Expression

Compounds designed to inhibit NF-kappaB and AP-1 gene expression illustrate the application of pyrimidine derivatives in regulating cellular mechanisms that are crucial in various diseases, including cancer and inflammatory conditions (M. Palanki et al., 2000).

Exploration of Antiviral and Anticancer Agents

The synthesis and biological evaluation of novel compounds for their anticancer and anti-inflammatory properties demonstrate the potential of pyrimidine derivatives in developing new therapeutic agents. These studies highlight the ongoing efforts to find effective treatments for complex diseases through innovative chemical synthesis (A. Rahmouni et al., 2016).